![molecular formula C15H20O B1206360 Furodysin](/img/structure/B1206360.png)
Furodysin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Furodysin is a naphthofuran.
Scientific Research Applications
Dyspnea Management
Furodysin has been explored as a potential novel treatment for dyspnea, a debilitating symptom associated with various chronic illnesses. Studies suggest that nebulized this compound might influence dyspnea and physiological measurements positively. The evidence indicates potential benefits of nebulized this compound, hydromorphone, and fentanyl in managing dyspnea related to chronic conditions like cancer, chronic obstructive pulmonary disease, cystic fibrosis, and interstitial lung disease. However, results from these studies, primarily small-scale clinical and observation trials, warrant cautious interpretation. Further investigation into the effectiveness of nebulized this compound in managing dyspnea across different conditions is encouraged due to the range of conditions reporting effectiveness (Newton et al., 2008) (Boyden et al., 2015).
Dyspnea in Chronic Lung Disease
In chronic lung disease, the sensation of air hunger has been observed to be ameliorated by inhaled this compound, potentially through the activation of pulmonary stretch receptors. This highlights the importance of neuromechanical dissociation in the development of dyspnea. The distinct affective and sensory components of dyspnea and their potential modifiability by treatments like inhaled this compound are areas that require further exploration (Rock & Schwartzstein, 2007).
Potential Pharmacological Applications
This compound demonstrates a broad spectrum of pharmacological activities that may have clinical applications beyond its use as a loop diuretic. It shows vasodilatory effects, potential as an adjunct to antiseizure therapy, antioxidant properties, and may influence thoracic lymph duct flow. Considering these diverse pharmacological actions, it's vital to evaluate the implications of this compound's effects when used either alone or in combination with other drugs. However, the recognition and clinical utilization of these properties are still limited, highlighting the need for further research to understand and harness its full pharmacological spectrum (Abbott & Kovacic, 2008).
properties
Molecular Formula |
C15H20O |
---|---|
Molecular Weight |
216.32 g/mol |
IUPAC Name |
6,9,9-trimethyl-4a,7,8,8a-tetrahydro-4H-benzo[f][1]benzofuran |
InChI |
InChI=1S/C15H20O/c1-10-4-5-13-12(8-10)9-11-6-7-16-14(11)15(13,2)3/h6-8,12-13H,4-5,9H2,1-3H3 |
InChI Key |
DIPYJSWOBDKTRL-UHFFFAOYSA-N |
SMILES |
CC1=CC2CC3=C(C(C2CC1)(C)C)OC=C3 |
Canonical SMILES |
CC1=CC2CC3=C(C(C2CC1)(C)C)OC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.